Cas no 78350-50-2 (4-Amino-1,2,5-oxadiazole-3-carboxylic acid)

• Product Name: 4-Amino-1,2,5-oxadiazole-3-carboxylic acid
• CAS No: 78350-50-2
• MF: C₃H₃N₃O₃
• MW: 129.074219942093
• MDL: MFCD00235172
• CID: 59978
• PubChem ID: 547454
• Update Time: 2025-07-18

4-Amino-1,2,5-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1,2,5-oxadiazole-3-carboxylic acid
• 4-Aminofurazan-3-carboxylic acid
• 5-Aminofurazane-4-carboxylic acid
• 4-Amino-3-furazanecarboxylic acid
• 3-Aminofurazan-4-carboxylic acid
• 4-amino-1,2,5-oxadiazole-3-carboxylicacid
• YOXIXLVJYMCCIB-UHFFFAOYSA-N
• 1,2,5-Oxadiazole-3-carboxylic acid, 4-amino-
• 4-Amino-furazan-3-carboxylic acid
• ZERO/000730
• PubChem22294
• Oprea1_829461
• Oprea1_125002
• KSC376Q7N
• 1,2,5-oxadiazole, OXD2
• BDBM23234
• Furazancarboxylic acid, 4-amino-
• EN300-55717
• 4-Amino-1 pound not2 pound not5-oxadiazole-3-carboxylic acid
• MFCD00235172
• SCHEMBL1001730
• CS-W002567
• 1,2,5-Oxadiazole-3-carboxylicacid, 4-amino-
• 4-Amino-1,2,5-oxadiazole-3-carboxylic acid #
• Z57153454
• SY007430
• J-514295
• DTXSID00338198
• AC-23263
• FT-0676606
• BB 0221303
• 6Z-0700
• 78350-50-2
• C3H3N3O3
• AM20100780
• CHEMBL4579122
• AKOS000112645
• CL3419
• A9864
• 4-amino-1,2,5-oxadiazole-3-carboxylic acid, AldrichCPR
• ALBB-010240
• BBL012636
• STK394273
• AG-205/25005621

• MDL： MFCD00235172
• Inchi： 1S/C3H3N3O3/c4-2-1(3(7)8)5-9-6-2/h(H2,4,6)(H,7,8)
• InChI Key： YOXIXLVJYMCCIB-UHFFFAOYSA-N
• SMILES： O1N=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 129.01700
• Monoisotopic Mass: 129.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: -0.2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.8
• Melting Point: 215-217°C
• Boiling Point: 385.4°C at 760 mmHg
• Flash Point: 186.9℃
• Refractive Index: 1.62
• PSA: 102.24000
• LogP: -0.06880

4-Amino-1,2,5-oxadiazole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Amino-1,2,5-oxadiazole-3-carboxylic acid

Recent Advances in the Research of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid (CAS: 78350-50-2)

4-Amino-1,2,5-oxadiazole-3-carboxylic acid (CAS: 78350-50-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid is its application in the design of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a key intermediate in the synthesis of inhibitors targeting enzymes such as phosphodiesterases (PDEs) and histone deacetylases (HDACs). These enzymes are implicated in various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The ability of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid to form stable interactions with the active sites of these enzymes makes it a promising candidate for the development of new therapeutic agents.

In addition to its role in enzyme inhibition, recent studies have explored the antimicrobial properties of derivatives of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, suggesting a potential new avenue for combating antibiotic resistance.

The synthetic accessibility of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a 2022 study in Organic Letters described a one-pot synthesis method using environmentally benign reagents, which significantly reduced the environmental impact of the production process. These advancements are critical for scaling up production and facilitating further pharmacological studies.

Looking ahead, the potential applications of 4-Amino-1,2,5-oxadiazole-3-carboxylic acid extend beyond traditional small-molecule therapeutics. Emerging research suggests its utility in the development of prodrugs and targeted drug delivery systems. For example, conjugation of this compound with nanoparticles or antibodies could enhance its bioavailability and specificity, opening new possibilities for precision medicine. Ongoing clinical trials and preclinical studies are expected to provide further insights into its therapeutic potential.

In conclusion, 4-Amino-1,2,5-oxadiazole-3-carboxylic acid (CAS: 78350-50-2) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from enzyme inhibition to antimicrobial therapy. Continued research into its synthetic optimization and biological mechanisms will be essential for unlocking its full potential in drug discovery and development. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this versatile compound and its derivatives.